3-[N-(3-phenylpropyl)-N-methyl-amino]-1-hydroxy-propane-1,1-diphosphonic acid

• Molecular Formula: C13H23NO7P2
• Molecular Weight: 367.27 g/mol
• IUPAC Name: [1-hydroxy-3-[methyl(3-phenylpropyl)amino]-1-phosphonopropyl]phosphonic acid
• InChI: InChI=1S/C13H23NO7P2/c1-14(10-5-8-12-6-3-2-4-7-12)11-9-13(15,22(16,17)18)23(19,20)21/h2-4,6-7,15H,5,8-11H2,1H3,(H2,16,17,18)(H2,19,20,21)
• InChI Key: CCUVTLJATBXQHJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCC1=CC=CC=C1)CCC(O)(P(=O)(O)O)P(=O)(O)O

Description

3-[N-(3-phenylpropyl)-N-methyl-amino]-1-hydroxy-propane-1,1-diphosphonic acid is a useful research compound. Its molecular formula is C13H23NO7P2 and its molecular weight is 367.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

9.3 g (26.3 mmol) of 3-(3-phenylpropylamino)-1-hydroxypropane-1,1-diphosphonic acid are refluxed for 36 hours with 6.1 ml of formic acid and 4.2 ml of a 38% formaldehyde solution in water. The reaction solution is concentrated by evaporation under reduced pressure and the residue is diluted with acetone, yielding 3-[N-(3-phenylpropyl)-N-methyl-amino]-1-hydroxy-propane-1,1-diphosphonic acid in the form of colourless crystals of m.p. 219° (decomp.).